Cas no 1351650-04-8 (4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine)

• Product Name: 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine
• CAS No: 1351650-04-8
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6231603
• PubChem ID: 56764823
• Update Time: 2025-06-13

4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine
• 4-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-phenylpyrimidine
• 1351650-04-8
• AKOS024534169
• VU0533864-1
• F6167-0017
• 4-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-phenylpyrimidine
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-6-phenylpyrimidine

• Inchi： 1S/C22H22N4O4S/c27-31(28,18-6-7-20-21(14-18)30-13-12-29-20)26-10-8-25(9-11-26)22-15-19(23-16-24-22)17-4-2-1-3-5-17/h1-7,14-16H,8-13H2
• InChI Key： NLYXDZCQVBVJQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine

4-4-(2,3-Dihydro-1,4-Benzodioxine-6-Sulfonyl)piperazin-1-yl-6-Phenylpyrimidine (CAS No. 1351650-04-8): A Comprehensive Overview

4-4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine (CAS No. 1351650-04-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyrimidine and benzodioxine, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the treatment of diseases involving aberrant kinase activity.

The chemical structure of 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine consists of a pyrimidine core substituted with a phenyl group at the 6-position and a piperazine moiety at the 4-position. The piperazine ring is further functionalized with a sulfonyl group derived from 2,3-dihydrobenzodioxine. This intricate arrangement imparts specific pharmacological properties to the molecule, making it an attractive target for drug development.

Recent studies have highlighted the potential of 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine as a potent inhibitor of certain kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in the development and progression of various diseases, including cancer. The ability of this compound to selectively inhibit specific kinases makes it a valuable tool in both basic research and therapeutic applications.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine exhibits high potency and selectivity against the Aurora B kinase. Aurora B is a key regulator of mitosis and is frequently overexpressed in cancer cells. By inhibiting Aurora B, this compound can disrupt mitotic progression and induce apoptosis in cancer cells. This finding has significant implications for the development of novel anticancer agents.

Beyond its anticancer potential, 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that this compound may have neuroprotective effects by modulating signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to target multiple signaling pathways with a single molecule underscores its versatility and potential as a multifunctional therapeutic agent.

The synthesis of 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl-6-phenylpyrimidine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a condensation reaction between an appropriate amine and a cyanoacetamide derivative. Subsequent functionalization of the piperazine ring with the sulfonyl group derived from 2,3-dihydrobenzodioxine completes the synthesis. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if required.

In terms of pharmacokinetics and pharmacodynamics, early studies have shown that 4-4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-y l - 6 - phen y l p y r i m i d i n e exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics are essential for its potential use as an oral medication in clinical settings. Additionally, preclinical studies have demonstrated that this compound can effectively penetrate biological membranes and reach target tissues at therapeutic concentrations.

The safety profile of 4 - 4 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - sulfonyl ) p i p e r az i n - 1 - y l - 6 - phen y l p y r i m i d i n e has been extensively evaluated through various toxicological assays. Results indicate that it has low cytotoxicity towards normal cells and does not induce significant genotoxic or mutagenic effects. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 4 - 4 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxine - 6 - sulfonyl ) p i p e r az i n - 1 - y l - 6 - phen y l p y r i m i d i n e (CAS No. 1351650–04–8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential clinical application. Ongoing research aims to optimize its properties and explore its full therapeutic potential across various disease indications.